N-(2-fluorophenyl)thiophene-2-sulfonamide
Overview
Description
N-(2-fluorophenyl)thiophene-2-sulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound is also known as 'FTS' and has been studied extensively for its unique chemical properties and potential therapeutic effects.
Mechanism of Action
The mechanism of action of N-(2-fluorophenyl)thiophene-2-sulfonamide is not fully understood. However, it is believed to work by inhibiting the production of pro-inflammatory cytokines, which are molecules that play a key role in the development of inflammation.
Biochemical and Physiological Effects:
Studies have shown that N-(2-fluorophenyl)thiophene-2-sulfonamide can reduce inflammation in animal models of rheumatoid arthritis and psoriasis. It has also been shown to have a low toxicity profile, making it a potentially safe drug for human use.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-fluorophenyl)thiophene-2-sulfonamide is its anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to develop new drugs based on this compound.
Future Directions
There are several future directions for the study of N-(2-fluorophenyl)thiophene-2-sulfonamide. One potential direction is to further investigate its mechanism of action to better understand how it works and how it can be used to develop new drugs. Another potential direction is to study the compound's potential applications in the treatment of other diseases, such as cancer and neurological disorders. Additionally, researchers may explore the use of N-(2-fluorophenyl)thiophene-2-sulfonamide in combination with other drugs to enhance its therapeutic effects.
Synthesis Methods
The synthesis of N-(2-fluorophenyl)thiophene-2-sulfonamide involves the reaction of 2-fluorothiophene with chlorosulfonic acid and ammonia gas. The resulting product is then purified using column chromatography to obtain a pure form of FTS.
Scientific Research Applications
N-(2-fluorophenyl)thiophene-2-sulfonamide has been studied for its potential applications in the development of new drugs for the treatment of various diseases. It has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and psoriasis.
properties
Product Name |
N-(2-fluorophenyl)thiophene-2-sulfonamide |
|---|---|
Molecular Formula |
C10H8FNO2S2 |
Molecular Weight |
257.3 g/mol |
IUPAC Name |
N-(2-fluorophenyl)thiophene-2-sulfonamide |
InChI |
InChI=1S/C10H8FNO2S2/c11-8-4-1-2-5-9(8)12-16(13,14)10-6-3-7-15-10/h1-7,12H |
InChI Key |
MURSSUJNTVBYDK-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)NS(=O)(=O)C2=CC=CS2)F |
Canonical SMILES |
C1=CC=C(C(=C1)NS(=O)(=O)C2=CC=CS2)F |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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